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Compound of Interest

Compound Name: 5-Bromo-2-methoxynicotinonitrile

Cat. No.: B1293179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for the chemical compound 5-Bromo-2-methoxynicotinonitrile. Given the
absence of extensive, publicly available stability studies on this specific molecule, this
document outlines general best practices for storage and handling, and presents a framework
for systematic stability assessment based on established principles of forced degradation
studies.

Compound Information
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Property

Value

Chemical Name

5-Bromo-2-methoxynicotinonitrile

Synonym(s) 3-Bromo-5-cyano-6-methoxypyridine
CAS Number 941294-54-8

Molecular Formula C7HsBrN20

Molecular Weight 213.03 g/mol

Appearance White to light brown solid

Melting Point 110-115°C

Boiling Point 267°C (Predicted)

Density 1.65 g/cm3 (Predicted)

Recommended Storage and Handling

Proper storage is crucial to maintain the integrity and purity of 5-Bromo-2-

methoxynicotinonitrile. The following conditions are recommended based on supplier data

and general chemical stability principles.

Parameter Recommendation Rationale
Refrigeration minimizes the
Temperature 2-8 °C[1] rate of potential degradation
reactions.
) ) Protects against oxidation and
Under inert gas (Nitrogen or ] ] ]
Atmosphere reactions with atmospheric
Argon)[1] ]
moisture.
_ _ , Aromatic bromine compounds
) Store in a light-resistant )
Light ) can be susceptible to
container _ .
photolytic degradation.
) ) ) The nitrile group may be
Moisture Store in a dry environment

susceptible to hydrolysis.
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Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Handle in a well-ventilated area or a fume hood to avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Potential Degradation Pathways

While specific degradation pathways for 5-Bromo-2-methoxynicotinonitrile have not been
empirically determined in public literature, potential degradation routes can be inferred based
on its functional groups. Understanding these can aid in the design of stability studies and the
identification of potential impurities.
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G-Bromo—2-methoxynicotinonitrilej

Hydrolysis (mild) Acidic Conditions UV/Vis Light
5-Bromo-2-methoxynicotinamide 5-Bromo-2-hydroxynicotinonitrile .
[ (Hydrolysis Product) ] [ (Demethylation Product) Photodegradation Products
Hydrolysis (strong)

5-Bromo-2-methoxynicotinic Acid
(Hydrolysis Product)

Sample Preparation

Prepare solutions of
5-Bromo-2-methoxynicotinonitrile
in appropriate solvents

/ AN
/ Sge/ss Condib&ns
Hydrolytic Oxidative Photolytic Thermal
(Acid, Base, Neutral) (e.q., Hzoz) (UV/VIS light) (Elevated Temperature)

Seoe

Withdraw samples
at time points

Analyze by HPLC-UV/MS

'

Characterize Degradants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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